5-bromo-3-[(2-fluoro-4-methylphenyl)imino]-1H-indol-2-one
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Description
Synthesis Analysis
The synthesis of such compounds often involves complex organic reactions. For instance, the synthesis of Schiff base starts with nucleophilic addition to the aldehyde with an amine (either aliphatic or aryl) forming a hemiaminal, then followed by dehydration to form the aldimine .Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It contains a bromine atom, a fluorine atom, a methyl group, and an imino group attached to an indol-2-one backbone. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For related compounds, properties such as molecular weight, storage temperature, and physical form (solid) have been reported .Scientific Research Applications
- Suzuki-Miyaura Coupling Reaction : 5-bromo-3-[(2-fluoro-4-methylphenyl)imino]-1H-indol-2-one serves as a valuable building block in organic synthesis. It can participate in the Suzuki-Miyaura coupling reaction, which allows for the efficient construction of complex organic molecules. Researchers often use this reaction to create novel compounds with potential medicinal properties .
- Canagliflozin (C175190) : A sodium-dependent glucose co-transporter 2 (SGLT2) inhibitor used for treating type 2 diabetes mellitus. The synthesis of Canagliflozin involves the utilization of 2-[(5-bromo-2-methylphenyl)methyl]-5-(4-fluorophenyl)thiophene, which contains the key 5-bromo-3-[(2-fluoro-4-methylphenyl)imino]-1H-indol-2-one moiety .
- Indole Derivatives : Researchers have explored the antiviral potential of indole derivatives. For instance, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives were investigated in vitro for their activity against a broad range of RNA and DNA viruses. While not directly related to our compound, this highlights the broader interest in indole-based molecules for antiviral research .
Organic Synthesis and Medicinal Chemistry
Antidiabetic Agents and SGLT2 Inhibitors
Antiviral Activity Research
properties
IUPAC Name |
5-bromo-3-(2-fluoro-4-methylphenyl)imino-1H-indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrFN2O/c1-8-2-4-13(11(17)6-8)18-14-10-7-9(16)3-5-12(10)19-15(14)20/h2-7H,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNHLCEFVFLXTCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N=C2C3=C(C=CC(=C3)Br)NC2=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-3-[(2-fluoro-4-methylphenyl)imino]-1H-indol-2-one |
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